4-chloro-N-cyclohexyl-N-ethyl-2,5-dimethoxybenzenesulfonamide

• Molecular Formula: C16H24ClNO4S
• Molecular Weight: 361.9 g/mol
• IUPAC Name: 4-chloro-N-cyclohexyl-N-ethyl-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C16H24ClNO4S/c1-4-18(12-8-6-5-7-9-12)23(19,20)16-11-14(21-2)13(17)10-15(16)22-3/h10-12H,4-9H2,1-3H3
• InChI Key: VBBOZMUSBKGGPK-UHFFFAOYSA-N
• SMILES: CCN(C1CCCCC1)S(=O)(=O)C2=C(C=C(C(=C2)OC)Cl)OC

Description

4-chloro-N-cyclohexyl-N-ethyl-2,5-dimethoxybenzenesulfonamide, commonly known as CES, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. It belongs to a class of compounds known as sulfonamides, which have been used as antibacterial agents for many years. However, recent research has shown that CES may have a range of other applications, including in the treatment of cancer and neurological disorders.

Mechanism of Action

CES is believed to work by inhibiting the activity of enzymes known as carbonic anhydrases, which play a role in a range of physiological processes. By inhibiting these enzymes, CES may be able to disrupt the growth and survival of cancer cells, as well as improve cognitive function in individuals with neurological disorders.
Biochemical and Physiological Effects:
CES has been shown to have a range of biochemical and physiological effects, including inhibiting the activity of carbonic anhydrases, inducing apoptosis in cancer cells, and improving cognitive function in individuals with neurological disorders. However, more research is needed to fully understand the mechanisms by which it exerts these effects.

Advantages and Limitations for Lab Experiments

One advantage of CES is that it has been shown to have a range of potential therapeutic applications, making it a promising candidate for further research. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to develop targeted therapies based on its activity.

Future Directions

There are a number of potential future directions for research on CES, including investigating its use in combination with other therapeutic agents, exploring its potential as a treatment for other types of cancer, and further investigating its mechanisms of action. Additionally, more research is needed to fully understand its potential as a treatment for neurological disorders. Overall, CES is a promising compound with a range of potential applications in the field of medicine.

Synthesis Methods

CES can be synthesized using a variety of methods, including the reaction of 4-chloro-2,5-dimethoxybenzenesulfonyl chloride with cyclohexylamine and ethylamine. The resulting compound is then purified using a series of chemical reactions and chromatography techniques.

Scientific Research Applications

CES has been the subject of numerous scientific studies, with researchers investigating its potential as a therapeutic agent. One area of research has focused on its use in the treatment of cancer, with studies showing that it can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. Other studies have explored its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease, with promising results.